Cas no 1203798-24-6 (1,8-diazaspiro[5.5]undecan-7-one)

1,8-Diazaspiro[5.5]undecan-7-one is a bicyclic organic compound featuring a spirocyclic structure with nitrogen atoms at the 1 and 8 positions and a ketone group at the 7-position. This scaffold is of significant interest in medicinal chemistry due to its rigid, three-dimensional framework, which enhances binding selectivity and metabolic stability in drug design. The compound serves as a versatile intermediate for synthesizing pharmacologically active molecules, particularly in the development of enzyme inhibitors and receptor modulators. Its spirocyclic core contributes to improved solubility and conformational control, making it valuable for optimizing drug-like properties in lead optimization campaigns.

1,8-diazaspiro[5.5]undecan-7-one structure

1203798-24-6 structure

Product Name:1,8-diazaspiro[5.5]undecan-7-one

CAS No:1203798-24-6

MF:C₉H₁₆N₂O

MW:168.236

MDL:MFCD26938012

CID:4553150

PubChem ID:129320015

Update Time:2025-10-19

1,8-diazaspiro[5.5]undecan-7-one Chemical and Physical Properties

Names and Identifiers

- 1,8-diazaspiro[5.5]undecan-7-one
- 1,8-Diaza-spiro[5.5]undecan-7-one
- 1203798-24-6
- AS-61111
- AB90054
- D86897
- SCHEMBL21225285
- CS-0255970
- AKOS032946860
- MDL： MFCD26938012
- Inchi： InChI=1S/C9H16N2O/c12-8-9(5-3-6-10-8)4-1-2-7-11-9/h11H,1-7H2,(H,10,12)
- InChI Key： VJPCXXOYSPTDTN-UHFFFAOYSA-N
- SMILES： N1CCCCC21C(NCCC2)=O

Computed Properties

Exact Mass: 168.126263138g/mol
Monoisotopic Mass: 168.126263138g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 0
Complexity: 193
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.3
Topological Polar Surface Area: 41.1Å²

1,8-diazaspiro[5.5]undecan-7-one Pricemore >>

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